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Compound of Interest

Compound Name: Tsugafolin
Cat. No.: B1632518
Get Quote
\ J

Content Type: Publish Comparison Guide Subject: Tsugafolin (CAS 66568-97-6) Class:
Methoxyflavanones Primary Application: Antiviral (HIV-1), Anti-inflammatory, Plant Phenotype
Regulation

Executive Summary & Chemical Identity

Tsugafolin is a naturally occurring flavanone originally isolated from the Japanese Southern
Hemlock (Tsuga sieboldii) and subsequently identified in Vitex leptobotrys and Glycosmis
pentaphylla. Unlike common dietary flavonoids (e.g., Naringenin), Tsugafolin possesses a
distinct methylation pattern at the C5 and C4' positions, conferring unique lipophilic properties
and metabolic stability.

While its baseline anti-HIV activity is moderate (IC

= 118 uM), its high Selectivity Index (SI) and low cytotoxicity (<150 uM) make it a valuable
"safety scaffold" for derivatization.

Chemical Profile
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Feature Specification

(2S)-7-hydroxy-5-methoxy-2-(4-

UPAC Name methoxyphenyl)-2,3-dihydrochromen-4-one
Common Name Tsugafolin
CAS Number 66568-97-6
C
Molecular Formula H
O
Molecular Weight 300.31 g/mol
Core Scaffold Flavanone (2,3-dihydroflavone)
Key Substituents 5-OMe (A-ring), 7-OH (A-ring), 4'-OMe (B-ring)

Structural Activity Relationship (SAR) Analysis

The pharmacological potential of Tsugafolin is dictated by three critical structural domains: the
A-ring methoxylation, the B-ring substitution, and the C-ring saturation.

Comparative SAR Table

The following table compares Tsugafolin with its direct biosynthetic analogs to isolate the
functional contribution of specific groups.
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Mechanistic Insights
The C5-Methoxy "Gatekeeper" Effect

Most flavonoids (e.g., Naringenin) possess a 5-OH group. This hydroxyl forms a strong

intramolecular hydrogen bond with the C4-carbonyl oxygen.

 In Tsugafolin: The 5-OCH

group prevents this chelation.

o Consequence: This alters the electron density of the C4 carbonyl, making it more susceptible

to nucleophilic interaction but less capable of metal chelation (e.g., in HIV Integrase active
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sites). However, it significantly increases membrane permeability (bioavailability) by masking
a polar donor group.

The B-Ring 4'-Methoxy Stability
The 4'-OCH

group in Tsugafolin replaces the metabolically labile 4'-OH found in Naringenin.

o Metabolic Blockade: It prevents rapid glucuronidation at the 4'-position, extending the plasma
half-life.

 Lipophilicity: Enhances CNS penetration, relevant for targeting viral reservoirs or
neuroinflammation.

C-Ring Saturation (Flavanone vs. Flavone)

Tsugafolin is a flavanone (C2-C3 single bond).

» Chirality: The C2 center is chiral (S-configuration). This non-planar "kinked" structure
contrasts with the planar structure of flavones (e.g., Apigenin).

 Activity Impact: While planar flavones often intercalate DNA or bind flat protein interfaces
better, the kinked flavanone structure of Tsugafolin offers lower general toxicity and higher
specificity for non-planar binding pockets.

Visualization: SAR & Pathway Logic

The following diagram illustrates the structural logic flow from the parent scaffold to Tsugafolin
and the resulting biological effects.
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Caption: SAR Map illustrating how specific structural modifications of the flavanone scaffold
contribute to Tsugafolin's pharmacological profile.

Experimental Protocols

To ensure reproducibility in comparative studies, the following protocols are standardized for
the isolation and bioassay of Tsugafolin.

Isolation from Tsuga sieboldii (or Vitex)

Rationale: Synthetic routes exist, but isolation preserves the chiral integrity of the C2 center.

o Extraction: Air-dried leaves (1 kg) are pulverized and extracted with MeOH (3 x 3L) at room
temperature for 48 hours.

» Partition: Concentrate the MeOH extract under reduced pressure. Resuspend the residue in
H

O and partition sequentially with n-Hexane, EtOAc, and n-BuOH.

o Fractionation (Targeting Tsugafolin):

o Focus on the EtOAc fraction.
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o Perform Silica Gel Column Chromatography (CC) using a gradient of CHCI
:MeOH (100:0
0:100).

 Purification:

o Collect fractions eluting around 95:5 (CHCI
:MeOH).

o Final purification via Preparative HPLC:
s Column: C18 Reverse Phase (e.g., ODS-A, 5 um).
= Mobile Phase: MeCN:H

O (isocratic 45:55 or gradient).

» Detection: UV at 280 nm (Flavanone characteristic absorption).
 Validation: Confirm structure via

H-NMR (look for methoxy singlets at

3.8-3.9 ppm) and Mass Spec (m/z 300 [M]+).

Anti-HIV Bioassay (XTT Method)

Rationale: This colorimetric assay measures the cytopathic effect (CPE) of HIV-1, determining
the viability of host cells in the presence of the virus and the drug.

e Cell Line: MT-4 cells (Human T-cell leukemia virus type 1 transformed cell line).
e Virus: HIV-1 strain (e.g., llIB).
e Procedure:

o Seed MT-4 cells (2 x 10
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cells/mL) in 96-well plates.

o Infect cells with HIV-1 at a Multiplicity of Infection (MOI) of 0.01.

o Immediately add Tsugafolin (dissolved in DMSO) at serial dilutions (e.g., 100, 50, 25,
12.5 pM). Ensure final DMSO concentration is <0.5%.

o Include controls: AZT (Positive Control), DMSO only (Vehicle), Uninfected Cells (Mock).

¢ |ncubation: Incubate at 37°C, 5% CO

for 5 days.

e Readout:

o Add XTT reagent (tetrazolium salt). Viable cells metabolize XTT to a colored formazan
dye.

o Read Absorbance at 450 nm.
o Calculation:
o % Protection = [(OD

- 0D
)/ (OD
- 0D

)] x 100.

o Calculate IC

(concentration inhibiting 50% viral replication) and CC

(cytotoxic concentration).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. medchemexpress.com [medchemexpress.com]

e To cite this document: BenchChem. [Structural Activity Relationship of Tsugafolin and
Methoxyflavanone Analogs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632518/docs#structural-activity-relationship-of-
tsugafolin-and-methoxyflavanone-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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